Cas no 348617-78-7 ([1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro-)

• Product Name: [1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro-
• CAS No: 348617-78-7
• MF: C₁₂H₅ClN₂S
• MW: 244.699499845505
• CID: 3946153
• Update Time: 2025-05-22

[1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro-

• Inchi： 1S/C12H5ClN2S/c13-10-7(5-14)6-15-11-8-3-1-2-4-9(8)16-12(10)11/h1-4,6H
• InChI Key： FHNKTVZUARYXQI-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=C3SC1=C(Cl)C(C#N)=CN=2

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 448.4±40.0 °C(Predicted)
• pka: 1.30±0.40(Predicted)

Additional information on [1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro-

Comprehensive Overview of [1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro- (CAS No. 348617-78-7)

[1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro- (CAS No. 348617-78-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, combining a benzothieno ring fused with a pyridine core and a cyano functional group, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and catalysis, aligning with the growing demand for innovative compounds in these fields.

The compound's 4-chloro substitution enhances its reactivity, enabling selective modifications for targeted applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research due to the rising prevalence of cancer worldwide. Additionally, its electron-deficient nature makes it a candidate for organic semiconductors, a sector booming with the advent of flexible electronics and IoT devices. These attributes position [1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro- as a compound of high relevance in contemporary scientific discourse.

From a synthetic perspective, the benzothienopyridine scaffold is prized for its stability and tunability. Chemists frequently explore its C-H activation and cross-coupling reactions, which are pivotal in green chemistry initiatives. The compound's nitrile group also offers a handle for further derivatization, catering to the pharmaceutical industry's need for highly functionalized building blocks. Such features address common search queries like "how to modify heterocyclic nitriles" or "applications of fused pyridine derivatives," reflecting its practical utility.

Environmental and regulatory considerations further underscore the importance of CAS No. 348617-78-7. With increasing scrutiny on sustainable synthesis, researchers are optimizing routes to produce this compound with minimal waste. Its non-toxic profile, as evidenced by preliminary studies, aligns with global trends toward safer chemicals, a frequently searched topic among industrial stakeholders. This dual focus on performance and safety enhances its marketability in regions with stringent chemical regulations.

In conclusion, [1]Benzothieno[3,2-b]pyridine-3-carbonitrile, 4-chloro- exemplifies the convergence of innovation and practicality. Its multifaceted applications—from drug design to advanced materials—resonate with current scientific and industrial priorities. As interest in tailored heterocycles grows, this compound is poised to remain a key player in cutting-edge research, answering pressing questions in both academic and commercial spheres.